2,2,2-trifluoro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)acetamide
• InChI: InChI=1S/C13H8F3N3OS/c14-13(15,16)11(20)17-9-3-1-8(2-4-9)10-7-19-5-6-21-12(19)18-10/h1-7H,(H,17,20)
• InChI Key: RLTMIOBTCLBLSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN3C=CSC3=N2)NC(=O)C(F)(F)F
• Molecular Formula: C13H8F3N3OS
• Molecular Weight: 311.28 g/mol

Description

2,2,2-trifluoro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide, also known as TFAIT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

1. Cytotoxic Activity in Cancer Research

Research has shown that derivatives of imidazo[2,1-b]thiazole, such as those similar to 2,2,2-trifluoro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide, have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines. For example, Ding et al. (2012) synthesized compounds bearing imidazo[2,1-b]thiazole scaffolds and tested them for cytotoxicity against HepG2 and MDA-MB-231 cancer cell lines, indicating potential in cancer treatment research (Ding et al., 2012).

2. Antimicrobial and Antituberculosis Activity

Compounds with the imidazo[2,1-b]thiazole moiety, similar to the one , have shown antimicrobial activities. Güzeldemirci and Küçükbasmacı (2010) synthesized derivatives with this moiety and found them effective against various bacterial and fungal pathogens, including Mycobacterium tuberculosis (Güzeldemirci & Küçükbasmacı, 2010).

3. Cardiotonic Activity

Compounds bearing the imidazo[2,1-b]thiazole structure have been investigated for their potential cardiotonic activity. Andreani et al. (1996) synthesized derivatives and observed interesting cardiotonic activity, which varies based on the substituent at certain positions in the molecular structure (Andreani et al., 1996).

4. Exploration of Anticancer Agents

Further research into imidazo[2,1-b]thiazole derivatives includes the development of novel compounds as potential anticancer agents. For instance, Duran and Demirayak (2012) synthesized acetamide derivatives and evaluated them against a panel of human tumor cell lines, revealing their potential in anticancer therapy (Duran & Demirayak, 2012).

5. Synthesis and Characterization for Pharmacological Studies

The synthesis and characterization of compounds related to this compound are essential for understanding their pharmacological properties. For example, Duran and Canbaz (2013) focused on determining the acidity constants of acetamide derivatives, which is crucial for their pharmacological profiling (Duran & Canbaz, 2013).